N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-naphthalenesulfonamide

• IUPAC Name: N-[3-[methyl(methylsulfonyl)amino]phenyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C18H18N2O4S2/c1-20(25(2,21)22)17-9-5-8-16(13-17)19-26(23,24)18-11-10-14-6-3-4-7-15(14)12-18/h3-13,19H,1-2H3
• InChI Key: FWXBXUAQCXALRO-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC(=C1)NS(=O)(=O)C2=CC3=CC=CC=C3C=C2)S(=O)(=O)C
• Molecular Formula: C18H18N2O4S2
• Molecular Weight: 390.5 g/mol

Description

N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-naphthalenesulfonamide, commonly known as MNS or MNS-SA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a sulfonamide-based compound that has been synthesized using a unique method and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of MNS involves its ability to inhibit the activity of certain enzymes and proteins that are involved in various cellular processes. For example, MNS has been found to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. It has also been found to inhibit the activity of protein kinase C, an enzyme that is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
MNS has been found to have various biochemical and physiological effects, including the inhibition of cell growth and induction of apoptosis in cancer cells, protection of neurons from oxidative stress and inflammation, and inhibition of pro-inflammatory cytokine production. Additionally, MNS has been found to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MNS in lab experiments is its high potency and specificity, which allows for precise targeting of specific enzymes and proteins. Additionally, MNS has been found to have low toxicity in vitro, which makes it a promising candidate for further research. However, one of the limitations of using MNS in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on MNS, including the development of new synthesis methods to improve yield and purity, the investigation of its potential applications in other fields such as cardiovascular disease and diabetes, and the development of MNS-based drugs for clinical use. Additionally, further studies are needed to elucidate the precise mechanism of action of MNS and its potential side effects in vivo.

Scientific Research Applications

MNS has been studied for its potential applications in various fields, including cancer research, neuroprotection, and inflammation. In cancer research, MNS has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. It has been found to be particularly effective against breast cancer cells, with studies showing that MNS can reduce the viability of breast cancer cells by up to 80%. In neuroprotection, MNS has been studied for its ability to protect neurons from oxidative stress and inflammation, which are known to contribute to neurodegenerative diseases such as Alzheimer's and Parkinson's. In inflammation, MNS has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the pathogenesis of various diseases such as rheumatoid arthritis and inflammatory bowel disease.